2-(4-chlorophenoxy)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenoxy)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide is a useful research compound. Its molecular formula is C19H19ClN2O4 and its molecular weight is 374.82. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenoxy)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenoxy)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Polycyclic Systems
Research by Ukhin et al. (2011) focused on creating new polycyclic systems that include the 1,4-benzodiazepine and isoindolinone fragments. This work contributes to the development of novel fused pentacyclic systems, which could have implications in various scientific applications.
Heterocyclic Hybrids Synthesis
Almansour et al. (2016) synthesized a series of heterocyclic hybrids involving benzimidazole-tethered oxazepine. Their research included spectroscopic and X-ray diffraction studies, offering insights into the potential applications of these compounds in scientific research, particularly in material science and pharmaceuticals.
Coumarins Synthesis and Quantum Chemical Studies
Al-Amiery et al. (2016) conducted research on the synthesis of new coumarins complemented by quantum chemical studies. Their work provides a fundamental understanding of molecular orbital calculations, crucial for the development of new materials and drugs.
Structural and Spectroscopic Characterization
Wazzan et al. (2016) performed detailed structural and spectroscopic characterization of certain compounds, including one with a 4-chlorophenyl moiety. Their research enhances the understanding of molecular structures and interactions, vital for applications in chemistry and materials science.
Antitumor Activity of Derivatives
Yurttaş et al. (2015) evaluated the antitumor activity of derivatives of a similar compound. This study contributes to the development of new anticancer drugs and provides a foundation for future research in medicinal chemistry.
Photophysical Properties Studies
Petrovskii et al. (2017) investigated the photophysical properties of novel fused oxazapolycyclic skeletons. Their work is significant in the field of photophysics and could have applications in the development of new optical materials.
QSAR Studies and Antibacterial Agents
Desai et al. (2008) and Patel et al. (2009) conducted synthesis and QSAR studies of derivatives with antibacterial activity. Their findings are crucial for developing new antibiotics and understanding the structure-activity relationship in drug design.
Synthesis with Biological Screening
Mane et al. (2019) developed a method for synthesizing compounds with potential antimicrobial activity. This research contributes to the ongoing search for new antimicrobial agents.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O4/c1-19(2)11-26-16-9-13(5-8-15(16)22-18(19)24)21-17(23)10-25-14-6-3-12(20)4-7-14/h3-9H,10-11H2,1-2H3,(H,21,23)(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOAJFSIEDSCYJZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=CC(=C2)NC(=O)COC3=CC=C(C=C3)Cl)NC1=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorophenoxy)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.